Cas no 160561-81-9 (3,4-difluoro-1H-Pyrrole-2-carboxylic acid)

• Product Name: 3,4-difluoro-1H-Pyrrole-2-carboxylic acid
• CAS No: 160561-81-9
• MF: C₅H₃F₂NO₂
• MW: 147.079628229141
• MDL: MFCD11042606
• CID: 109530
• PubChem ID: 10855616
• Update Time: 2025-04-18

3,4-difluoro-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-1H-Pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid, 3,4-difluoro-
• 1H-Pyrrole-2-carboxylicacid,3,4-difluoro-(9CI)
• AKOS006309938
• MFCD11042606
• PB25324
• 3,4-Difluoropyrrole-2-carboxylic Acid
• CS-0055709
• P11016
• DTXSID10445948
• ZB0311
• 160561-81-9
• 1H-Pyrrole-2-carboxylic acid, 3,4-difluoro-
• 3,4-Difluoro-1H-pyrrole-2-carboxylicacid
• SY025235
• SCHEMBL24966986
• DB-268200

• MDL： MFCD11042606
• Inchi： 1S/C5H3F2NO2/c6-2-1-8-4(3(2)7)5(9)10/h1,8H,(H,9,10)
• InChI Key： ROPLWPKNISNOGV-UHFFFAOYSA-N
• SMILES： FC1C(=CNC=1C(=O)O)F

Computed Properties

• Exact Mass: 147.01318466g/mol
• Monoisotopic Mass: 147.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.658±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids